Cas no 52598-30-8 (7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 52598-30-8
• MF: C₁₅H₁₄N₆O₂
• MW: 310.310661792755
• CID: 937159
• PubChem ID: 351331
• Update Time: 2025-10-29

7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 7,9-dimethyl-3-phenyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
• 7,9-dimethyl-3-phenyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione
• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1,4-dihydro-7,9-dimethyl-3-phenyl-
• 7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• GFPHNBMCCFBBPT-UHFFFAOYSA-N
• AB00153131-02
• AKOS005640605
• 7,9-dimethyl-3-phenyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
• NSC521022
• 7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione
• SR-01000527492
• F1289-0058
• Z56777183
• DTXSID50325876
• 7,9-dimethyl-3-phenyl-4,10-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
• 8H-1,2,4a,6,8,9-Hexaazafluorene-5,7-dione, 6,8-dimethyl-3-phenyl-1,4-dihydro-
• 52598-30-8
• AKOS001024989
• NSC-521022
• STL035119
• STK744427
• SR-01000527492-1

• Inchi： 1S/C15H14N6O2/c1-19-12-11(13(22)20(2)15(19)23)21-8-10(17-18-14(21)16-12)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,16,18)
• InChI Key： GFPHNBMCCFBBPT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3NN=C(C4C=CC=CC=4)CN23)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 310.11802
• Monoisotopic Mass: 310.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 82.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Recent Advances in the Study of 7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 52598-30-8)

The compound 7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione (CAS: 52598-30-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its tricyclic structure, which incorporates a purine core, has been shown to interact with various kinase targets, including those involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 52598-30-8 exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, research has also explored the compound's potential as a modulator of adenosine receptors. A recent preprint on bioRxiv reported that 7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione shows selective binding affinity for the A2A receptor subtype, suggesting possible applications in neurological disorders. The study utilized molecular docking simulations followed by in vitro binding assays to confirm these interactions.

The synthetic routes to access this compound have also seen recent improvements. A 2024 publication in Organic Process Research & Development described a more efficient, scalable synthesis of 52598-30-8 that reduces the number of steps from seven to four while maintaining high yield (78%) and purity (>99%). This advancement is particularly significant for potential industrial-scale production of the compound and its derivatives.

From a drug development perspective, pharmacokinetic studies have revealed both challenges and opportunities associated with this scaffold. While the compound demonstrates good membrane permeability in Caco-2 assays, its metabolic stability in human liver microsomes appears suboptimal, with a half-life of approximately 30 minutes. Several research groups are currently working on structural modifications to address this limitation while preserving the compound's biological activity.

Looking forward, the unique chemical space occupied by 7,9-dimethyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione continues to attract research interest. Ongoing studies are exploring its potential as a warhead for PROTACs (proteolysis targeting chimeras) and its application in targeted protein degradation strategies. The compound's ability to simultaneously engage multiple biological targets makes it particularly interesting for polypharmacology approaches in complex diseases.